Cas no 151436-49-6 (1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-oxo-)

• Product Name: 1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-oxo-
• CAS No: 151436-49-6
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 206737
• PubChem ID: 127761
• Update Time: 2025-04-19

1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-oxo-
• 2 Oxohistidine
• (+-)-alpha-Amino-2,3-dihydro-2-oxo-1H-imidazole-4-propanoic acid
• 1H-Imidazole-4-propanoic acid, alpha-amino-2,3-dihydro-2-oxo-, (+-)-
• 3-(2-oxo-2,3-dihydro-1H-imidazol-4-yl)alanine
• 2-oxohistidine
• 2-amino-3-(2-oxo-1,3-dihydroimidazol-4-yl)propanoic acid
• 151436-49-6
• 2-Amino-3-(2-oxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid
• 2-hydroxy-histidine
• 2-Hydroxyhistidine
• starbld0006796
• 181996-08-7
• DTXSID20934257

• Inchi： 1S/C6H9N3O3/c7-4(5(10)11)1-3-2-8-6(12)9-3/h2,4H,1,7H2,(H,10,11)(H2,8,9,12)
• InChI Key： KXHSJJRXZAKKRP-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CNC(N1)=O)N)=O

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: -4.2

Experimental Properties

• Density: 1.41
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.56
• PSA: 106.17